Cas no 17380-61-9 ((1-phenylcyclopentyl)methanamine hydrochloride)

• Product Name: (1-phenylcyclopentyl)methanamine hydrochloride
• CAS No: 17380-61-9
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD01211603
• CID: 5303319
• Update Time: 2025-06-11

(1-phenylcyclopentyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-phenylcyclopentyl)methanamine hydrochloride

• MDL： MFCD01211603
• Inchi： 1S/C12H17N.ClH/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11;/h1-3,6-7H,4-5,8-10,13H2;1H
• InChI Key： GFCHPBRPHVYFBM-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=CC=C2)CCCC1)N.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on (1-phenylcyclopentyl)methanamine hydrochloride

Comprehensive Overview of (1-phenylcyclopentyl)methanamine hydrochloride (CAS No. 17380-61-9)

The compound (1-phenylcyclopentyl)methanamine hydrochloride (CAS No. 17380-61-9) is a chemically significant entity that has garnered attention in both academic and industrial research. This hydrochloride salt derivative of 1-phenylcyclopentylmethanamine is characterized by its unique structural features, combining a phenyl group with a cyclopentyl ring and an amine functional group. The presence of the hydrochloride moiety enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for specialized organic compounds like (1-phenylcyclopentyl)methanamine hydrochloride has surged, driven by advancements in pharmaceutical and material science research. Researchers are particularly interested in its potential applications as a building block for novel drug candidates. The compound's phenylcyclopentyl backbone is a recurring motif in medicinal chemistry, often associated with bioactive molecules targeting neurological and metabolic pathways.

The synthesis of 17380-61-9 typically involves multi-step organic reactions, including cyclization and amination processes. Its purity and yield are critical factors for downstream applications, prompting rigorous analytical validation using techniques such as HPLC, NMR, and mass spectrometry. The compound's hydrochloride salt form is preferred in many formulations due to its improved handling properties and compatibility with aqueous systems.

From an industrial perspective, (1-phenylcyclopentyl)methanamine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Modern trends emphasize reducing waste and optimizing catalytic processes, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). Companies specializing in fine chemicals are increasingly adopting eco-friendly protocols to produce such intermediates, addressing the growing consumer demand for environmentally responsible products.

One of the most frequently searched questions related to this compound is: "What are the applications of (1-phenylcyclopentyl)methanamine hydrochloride in drug discovery?" Current studies suggest its utility in designing modulators for G-protein-coupled receptors (GPCRs), a prominent drug target class. Additionally, its structural flexibility allows for derivatization, enabling the exploration of structure-activity relationships (SAR) in lead optimization campaigns.

Another hot topic is the stability and storage conditions of CAS No. 17380-61-9. Proper handling requires anhydrous environments and controlled temperatures to prevent degradation. This aligns with broader industry concerns about compound longevity and reproducibility in research settings, particularly in high-throughput screening (HTS) environments.

In summary, (1-phenylcyclopentyl)methanamine hydrochloride represents a versatile and scientifically relevant compound with multifaceted applications. Its role in advancing synthetic methodologies and therapeutic development underscores its importance in contemporary chemistry. As research continues to evolve, this compound is poised to remain a focal point for innovation in both academic and industrial laboratories.